Cas no 895783-73-0 (N'-(3-chlorophenyl)-N-{2-2-(3-fluorophenyl)-1,3-thiazol-4-ylethyl}ethanediamide)

• Product Name: N'-(3-chlorophenyl)-N-{2-2-(3-fluorophenyl)-1,3-thiazol-4-ylethyl}ethanediamide
• CAS No: 895783-73-0
• MF: C₁₉H₁₅ClFN₃O₂S
• MW: 403.857705354691
• CID: 5513325
• Update Time: 2025-07-14

N'-(3-chlorophenyl)-N-{2-2-(3-fluorophenyl)-1,3-thiazol-4-ylethyl}ethanediamide Chemical and Physical Properties

Names and Identifiers

• N'-(3-chlorophenyl)-N-[2-[2-(3-fluorophenyl)-1,3-thiazol-4-yl]ethyl]oxamide
• N'-(3-chlorophenyl)-N-{2-2-(3-fluorophenyl)-1,3-thiazol-4-ylethyl}ethanediamide

• Inchi： 1S/C19H15ClFN3O2S/c20-13-4-2-6-15(10-13)23-18(26)17(25)22-8-7-16-11-27-19(24-16)12-3-1-5-14(21)9-12/h1-6,9-11H,7-8H2,(H,22,25)(H,23,26)
• InChI Key： WUWDIGIICQHTJM-UHFFFAOYSA-N
• SMILES： C(NCCC1=CSC(C2=CC=CC(F)=C2)=N1)(=O)C(NC1=CC=CC(Cl)=C1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N'-(3-chlorophenyl)-N-{2-2-(3-fluorophenyl)-1,3-thiazol-4-ylethyl}ethanediamide

Comprehensive Overview of N'-(3-chlorophenyl)-N-{2-[2-(3-fluorophenyl)-1,3-thiazol-4-yl]ethyl}ethanediamide (CAS No. 895783-73-0)

N'-(3-chlorophenyl)-N-{2-[2-(3-fluorophenyl)-1,3-thiazol-4-yl]ethyl}ethanediamide, with the CAS number 895783-73-0, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound features a unique molecular structure combining a 1,3-thiazole core with chlorophenyl and fluorophenyl substituents, making it a subject of interest for its potential applications in drug discovery and material science. Researchers are particularly intrigued by its bioactive properties, which may contribute to advancements in targeted therapies.

The compound's synthetic pathway involves multi-step organic reactions, including condensation and cyclization, to achieve the desired thiazole-ethanediamide framework. Its molecular weight and solubility characteristics have been studied extensively to optimize its use in various formulations. Given the rising demand for fluorinated compounds in medicinal chemistry, CAS 895783-73-0 aligns with current trends in the development of highly selective inhibitors and biocompatible materials.

In recent years, the scientific community has explored the structure-activity relationship (SAR) of N'-(3-chlorophenyl)-N-{2-[2-(3-fluorophenyl)-1,3-thiazol-4-yl]ethyl}ethanediamide to understand its interactions with biological targets. This research is driven by the growing need for precision medicine and sustainable agrochemicals, both of which are hot topics in global scientific discourse. The compound's fluorine and chlorine atoms enhance its binding affinity, a feature highly sought after in drug design.

From an industrial perspective, CAS 895783-73-0 is valued for its potential role in crop protection and pharmaceutical intermediates. Its thermal stability and compatibility with polymer matrices make it a candidate for advanced material applications. As sustainability becomes a priority, researchers are investigating greener synthesis methods for such compounds to reduce environmental impact, a topic frequently searched in AI-driven chemical databases.

For those seeking technical data sheets or analytical protocols for 895783-73-0, it is essential to consult peer-reviewed journals or specialized chemical repositories. The compound's NMR spectra, HPLC purity profiles, and crystallographic data are often requested by chemists and formulators. Additionally, its patent landscape reflects its commercial potential, with several applications pending in the biotech and agrochemical sectors.

In conclusion, N'-(3-chlorophenyl)-N-{2-[2-(3-fluorophenyl)-1,3-thiazol-4-yl]ethyl}ethanediamide represents a compelling case study in modern chemical innovation. Its multifaceted applications, coupled with the industry's focus on green chemistry and AI-aided molecular modeling, position it as a compound of enduring relevance. Future studies may further elucidate its role in addressing challenges like antimicrobial resistance and crop yield optimization, aligning with the United Nations' Sustainable Development Goals (SDGs).